1-(4-Methoxybenzyl)-3-bromoazepan-2-one

• Molecular Formula: C14H18BrNO2
• Molecular Weight: 312.20 g/mol
• IUPAC Name: 3-bromo-1-[(4-methoxyphenyl)methyl]azepan-2-one
• InChI: InChI=1S/C14H18BrNO2/c1-18-12-7-5-11(6-8-12)10-16-9-3-2-4-13(15)14(16)17/h5-8,13H,2-4,9-10H2,1H3
• InChI Key: PKQKDPQIEPYYPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCCCC(C2=O)Br

Description

1-(4-Methoxybenzyl)-3-bromoazepan-2-one is a brominated seven-membered lactam derivative featuring a 4-methoxybenzyl substituent at the 1-position and a bromine atom at the 3-position. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules, particularly those targeting neurological or oncological pathways. The bromine atom introduces electrophilic reactivity, which may facilitate covalent interactions with biological targets or serve as a synthetic handle for further derivatization .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Methoxybenzyl)-3-bromoazepan-2-one typically involves the following steps:

Formation of the Azepanone Ring: The azepanone ring can be synthesized through a cyclization reaction involving appropriate precursors such as amino acids or their derivatives.

Introduction of the Bromine Atom: The bromine atom is introduced via a bromination reaction, often using reagents like bromine or N-bromosuccinimide (NBS) under controlled conditions.

Attachment of the Methoxybenzyl Group: The methoxybenzyl group is attached through a nucleophilic substitution reaction, where the azepanone ring reacts with 4-methoxybenzyl chloride in the presence of a base like sodium hydride or potassium carbonate.

Industrial Production Methods: Industrial production of 1-(4-Methoxybenzyl)-3-bromoazepan-2-one may involve optimized versions of the above synthetic routes, with a focus on scalability, yield, and cost-effectiveness. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Methoxybenzyl)-3-bromoazepan-2-one undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Oxidation Reactions: The methoxybenzyl group can undergo oxidation to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The azepanone ring can be reduced to form azepane derivatives.

Common Reagents and Conditions:

Substitution Reactions: Reagents like sodium azide or thiourea in polar solvents under mild heating conditions.

Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide in acidic or basic media.

Reduction Reactions: Reagents like lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Major Products:

• Substituted azepanones with various functional groups.
• Oxidized products like aldehydes and carboxylic acids.
• Reduced azepane derivatives.

Scientific Research Applications

1-(4-Methoxybenzyl)-3-bromoazepan-2-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Methoxybenzyl)-3-bromoazepan-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and methoxybenzyl group play crucial roles in binding to these targets, leading to modulation of their activity. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

Substituent Position and Ring Size Variations

Key Structural Differences:

Compound Name	Core Structure	Substituent Positions	Biological Activity/Use	Reference
1-(4-Methoxybenzyl)-3-bromoazepan-2-one	Azepan-2-one	1: 4-Methoxybenzyl; 3: Br	Under investigation (potential antitumor)
4-Phenyl-1,5-benzodiazepin-2-one derivatives	Benzodiazepin-2-one	1: Alkyl chains; 4: Phenyl	Surfactant-assisted drug delivery
Bromopropylate	Benzeneacetate	α: 4-Bromophenyl; ester group	Acaricide (pesticide)
1-(4-Methoxybenzyl)indol-3-ylmethanones	Indole-pyrazole hybrid	1: 4-Methoxybenzyl; 3: Pyrazole	Antitumor activity (in vitro)

• Ring Size and Flexibility : The azepan-2-one core (7-membered ring) offers greater conformational flexibility compared to the rigid six-membered benzodiazepin-2-one or planar indole systems. This flexibility may influence binding kinetics to protein targets .
• Substituent Effects : The 4-methoxybenzyl group in the target compound contrasts with alkyl chains in benzodiazepin-2-ones and brominated aromatic groups in bromopropylate . Methoxy groups enhance solubility and π-π stacking, while bromine introduces steric bulk and reactivity.

Pharmacological and Chemical Reactivity

• Antitumor Potential: Derivatives of 1-(4-methoxybenzyl)indole, such as those with pyrazole moieties, exhibit tumor cell-growth inhibition, suggesting that the 4-methoxybenzyl group may synergize with electron-withdrawing substituents (e.g., bromine) to enhance cytotoxicity .
• Surfactant Properties : Benzodiazepin-2-ones with alkyl chains demonstrate surfactant-like behavior, aiding drug delivery . The target compound lacks long alkyl chains, implying a different mechanism of cellular uptake.
• Pesticide Applications : Bromopropylate’s brominated aromatic structure highlights bromine’s role in pesticidal activity via electrophilic interactions . In contrast, the target compound’s bromine is positioned on a lactam ring, which may direct reactivity toward nucleophilic residues in biological targets.